Cas no 1804870-17-4 (2,4-Bis(trifluoromethyl)-5-chlorobenzamide)

• Product Name: 2,4-Bis(trifluoromethyl)-5-chlorobenzamide
• CAS No: 1804870-17-4
• MF: C₉H₄ClF₆NO
• MW: 291.577582359314
• CID: 4960104
• Update Time: 2025-10-28

2,4-Bis(trifluoromethyl)-5-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-chlorobenzamide

• Inchi： 1S/C9H4ClF6NO/c10-6-1-3(7(17)18)4(8(11,12)13)2-5(6)9(14,15)16/h1-2H,(H2,17,18)
• InChI Key： XLYBGFZAHXNXMO-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(N)=O)=C(C(F)(F)F)C=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 328
• XLogP3: 3.2
• Topological Polar Surface Area: 43.1

Additional information on 2,4-Bis(trifluoromethyl)-5-chlorobenzamide

Introduction to 2,4-Bis(trifluoromethyl)-5-chlorobenzamide (CAS No. 1804870-17-4)

2,4-Bis(trifluoromethyl)-5-chlorobenzamide, identified by its Chemical Abstracts Service (CAS) number 1804870-17-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of multiple substituents, specifically trifluoromethyl groups at the 2- and 4-positions and a chloro group at the 5-position, imparts unique electronic and steric properties that make it a promising candidate for various biochemical applications.

The trifluoromethyl group is a well-documented pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity to biological targets. In contrast, the chloro substituent can influence electron distribution across the aromatic ring, affecting reactivity and interaction with enzymes or receptors. The combination of these substituents in 2,4-Bis(trifluoromethyl)-5-chlorobenzamide suggests potential utility in designing novel therapeutic agents targeting a range of diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the structural features of 2,4-Bis(trifluoromethyl)-5-chlorobenzamide may facilitate interactions with enzymes involved in inflammatory pathways, making it a candidate for further investigation in anti-inflammatory drug development. The compound's ability to modulate enzyme activity could be harnessed to create treatments for conditions like rheumatoid arthritis or chronic inflammation.

In addition to its pharmacological potential, 2,4-Bis(trifluoromethyl)-5-chlorobenzamide has been explored in synthetic chemistry as a versatile intermediate. Its unique substitution pattern allows for further derivatization, enabling chemists to generate libraries of analogs with tailored properties. Such derivatives could be screened for enhanced efficacy or reduced toxicity in preclinical studies. The growing interest in fluorinated compounds stems from their favorable pharmacokinetic profiles, which often result from increased resistance to metabolic degradation.

Current research is also focusing on understanding the role of halogenated aromatic compounds in drug discovery. The electron-withdrawing nature of both chloro and trifluoromethyl groups can significantly alter the reactivity and selectivity of benzamide derivatives. This has led to investigations into their potential as kinase inhibitors or as modulators of DNA repair mechanisms. For instance, modifications of 2,4-Bis(trifluoromethyl)-5-chlorobenzamide might yield compounds capable of inhibiting specific kinases implicated in cancer progression.

The synthesis of 2,4-Bis(trifluoromethyl)-5-chlorobenzamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce fluorinated groups efficiently. These methods are critical for producing complex molecules like this one while maintaining structural integrity.

Evaluation of 2,4-Bis(trifluoromethyl)-5-chlorobenzamide in vitro has revealed promising interactions with biological targets relevant to neurological disorders. Preliminary data suggest that it may disrupt aberrant signaling pathways associated with neurodegeneration. While these findings are encouraging, further studies are necessary to validate its therapeutic potential and assess any potential side effects before moving into clinical trials.

The impact of fluorine substitution on drug design cannot be overstated. Compounds like 2,4-Bis(trifluoromethyl)-5-chlorobenzamide exemplify how strategic functionalization can lead to breakthroughs in medicine. By leveraging the unique properties conferred by fluorine atoms, researchers continue to push the boundaries of what is possible in pharmaceutical innovation. As our understanding of molecular interactions deepens, compounds such as this one will likely play an increasingly important role in developing next-generation therapeutics.

In conclusion,2,4-Bis(trifluoromethyl)-5-chlorobenzamide (CAS No. 1804870-17-4) represents a significant advancement in medicinal chemistry due to its complex substitution pattern and potential biological activities. Its synthesis presents challenges that require innovative methodologies but offers rewards through its exploration as a pharmacological agent or synthetic intermediate. As research progresses, this compound along with its derivatives will continue to contribute valuable insights into disease mechanisms and therapeutic strategies.